Cas no 2138236-21-0 (6-ethyl-7-methyl-2-(morpholin-3-yl)-1,2,4triazolo1,5-apyridin-5-ol)

• Product Name: 6-ethyl-7-methyl-2-(morpholin-3-yl)-1,2,4triazolo1,5-apyridin-5-ol
• CAS No: 2138236-21-0
• MF: C₁₃H₁₈N₄O₂
• MW: 262.307622432709
• CID: 5997261
• PubChem ID: 165478835
• Update Time: 2025-10-31

6-ethyl-7-methyl-2-(morpholin-3-yl)-1,2,4triazolo1,5-apyridin-5-ol Chemical and Physical Properties

Names and Identifiers

• 6-ethyl-7-methyl-2-(morpholin-3-yl)-1,2,4triazolo1,5-apyridin-5-ol
• 2138236-21-0
• 6-ethyl-7-methyl-2-(morpholin-3-yl)-[1,2,4]triazolo[1,5-a]pyridin-5-ol
• EN300-1077922

• Inchi： 1S/C13H18N4O2/c1-3-9-8(2)6-11-15-12(16-17(11)13(9)18)10-7-19-5-4-14-10/h6,10,14H,3-5,7H2,1-2H3,(H,15,16)
• InChI Key： GTVILPBMFWDOSS-UHFFFAOYSA-N
• SMILES： O1CCNC(C1)C1=NC2=CC(C)=C(CC)C(N2N1)=O

Computed Properties

• Exact Mass: 262.14297583g/mol
• Monoisotopic Mass: 262.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 66Ų

Additional information on 6-ethyl-7-methyl-2-(morpholin-3-yl)-1,2,4triazolo1,5-apyridin-5-ol

Introduction to 6-ethyl-7-methyl-2-(morpholin-3-yl)-1,2,4triazolo[1,5-a]pyridin-5-ol (CAS No. 2138236-21-0)

6-ethyl-7-methyl-2-(morpholin-3-yl)-1,2,4triazolo[1,5-a]pyridin-5-ol, identified by its CAS number 2138236-21-0, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its potential biological activity and unique chemical framework. This compound belongs to the triazolo[1,5-a]pyridine class, a scaffold that has been extensively explored for its pharmacological properties. The presence of multiple nitrogen-containing rings in its structure imparts a high degree of flexibility and reactivity, making it a promising candidate for further medicinal chemistry investigations.

The molecular structure of 6-ethyl-7-methyl-2-(morpholin-3-yl)-1,2,4triazolo[1,5-a]pyridin-5-ol features a fused triazole ring connected to a pyridine core, with substituents that include an ethyl group at the 6-position, a methyl group at the 7-position, and a morpholine moiety at the 2-position. The morpholine ring introduces additional hydrogen bonding capabilities and potential interactions with biological targets, which could enhance the compound's binding affinity and selectivity. This structural arrangement not only contributes to its distinct chemical profile but also opens up avenues for modulating its pharmacokinetic and pharmacodynamic properties.

In recent years, there has been growing interest in developing novel heterocyclic compounds for therapeutic applications. The triazolo[1,5-a]pyridine scaffold has been particularly noted for its role in various pharmacological contexts, including antimicrobial, anti-inflammatory, and anticancer agents. The specific substitution pattern in 6-ethyl-7-methyl-2-(morpholin-3-yl)-1,2,4triazolo[1,5-a]pyridin-5-ol suggests that it may exhibit multiple modes of action by interacting with different biological targets. This compound's potential to serve as a lead molecule for drug discovery is underscored by its ability to combine several pharmacophoric elements into a single framework.

One of the most compelling aspects of 6-ethyl-7-methyl-2-(morpholin-3-yl)-1,2,4triazolo[1,5-a]pyridin-5-ol is its versatility in chemical modification. The presence of various functional groups provides multiple sites for further derivatization, allowing chemists to fine-tune its properties for specific applications. For instance, the morpholine ring can be modified to enhance solubility or metabolic stability, while the triazole and pyridine rings offer opportunities for optimizing binding interactions with biological receptors. Such flexibility is crucial in the drug discovery process, where subtle changes in molecular structure can significantly impact biological activity.

The synthesis of 6-ethyl-7-methyl-2-(morpholin-3-y)-1,2,4triazolo[1,5-a]pyridin -5 -ol involves multi-step organic transformations that highlight the synthetic prowess required to construct such complex molecules. Key synthetic strategies often include cycloaddition reactions between azides and alkynes to form the triazole ring, followed by functional group interconversions to introduce the ethyl and methyl substituents. The attachment of the morpholine moiety typically involves nucleophilic substitution or condensation reactions. These synthetic routes not only demonstrate the compound's accessibility but also showcase the ingenuity of modern organic synthesis in constructing intricate heterocyclic systems.

From a biological perspective, 6 - ethyl - 7 - methyl - 2 - ( morph olin - 3 - yl ) - 1 , 2 , 4 tri azo lo [ 1 , 5 - a ] py ridin e - 5 - ol has shown promise in preclinical studies as a potential therapeutic agent. Its structural features suggest that it may interact with enzymes or receptors involved in critical biological pathways. For example, morpholine-containing compounds have been reported to exhibit anti-inflammatory effects by modulating cytokine production or inhibiting inflammatory enzymes like COX and LOX. Similarly, triazoles have been implicated in antimicrobial activities due to their ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic processes.

Recent advances in computational chemistry have further enhanced our understanding of 6 - ethyl - 7 - methyl - 2 -( morph olin - 3 - yl ) - 1 , 2 , 4 tri azo lo [ 1 , 5 - a ] py ridin e - 5 - ol's interactions with biological targets. Molecular docking studies have been employed to predict how this compound might bind to specific proteins or enzymes relevant to disease pathways. These simulations have provided valuable insights into optimizing its structure for improved efficacy and selectivity. By leveraging computational tools, researchers can accelerate the drug discovery process by identifying promising candidates before conducting expensive wet-lab experiments.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. 6-Ethyl--methyl--morpholin--substituted--triazolo-pyridine derivative (CAS No.2138236--21--0) exemplifies how structural innovation can drive therapeutic progress. Its unique combination of functional groups offers multiple opportunities for further optimization, while preliminary data suggest it may possess desirable pharmacological properties suitable for treating various conditions.

In conclusion, this article highlights the significance of 6 -- ethyl -- --methyl -- --morpholin -- --substituted -- --triazolo-pyridine derivative (CAS No.--2138236----21----0) as a structurally intriguing and biologically promising compound within pharmaceutical chemistry.` Its complex heterocyclic framework, coupled with functional groups that offer diverse chemical modifications, positions it as an excellent candidate for further research.` As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in developing next-generation therapeutics.` Future studies should focus on elucidating its mechanism of action` optimizing its pharmacokinetic profile` and evaluating its potential in clinical applications.` With continued investigation, this molecule may contribute significantly to addressing unmet medical needs` providing hope for patients suffering from various diseases.`